Cas no 14080-50-3 (1H,4H-thieno[2,3-d]pyrimidin-4-one)

• Product Name: 1H,4H-thieno[2,3-d]pyrimidin-4-one
• CAS No: 14080-50-3
• MF: C₆H₄N₂OS
• MW: 152.173759460449
• MDL: MFCD09787503
• CID: 49628
• PubChem ID: 2808547
• Update Time: 2025-11-05

1H,4H-thieno[2,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(3H)-one
• Thieno[2,3-d]pyrimidin-4(3H)one
• 4-Hydroxythieno[2,3-d]pyrimidine
• Thieno[2,3-d]pyrimidin-4(1H)-one
• thieno[2,3-d]pyrimidin-4-ol
• 3,4-Dihydro-4-oxothieno[2,3-d]pyrimidine
• 3H-Thieno[2,3-d]pyriMidine-4-one
• ieno[2,3-d]pyriMidin-4(3H)one
• 4-Hydroxythieno[2,3-d]pyrimidine, Thieno[2,3-d]pyrimidin-4(1H)-one
• 3H-thieno[2,3-d]pyrimidin-4-one
• 3H,4H-thieno[2,3-d]pyrimidin-4-one
• Thieno[2,3-d]pyrimidin-4-one
• 3-hydrothiopheno[2,3-d]pyrimidin-4-one
• PubChem18844
• KSC870G0B
• Thieno[2,3-d]pyrimidine-4-ol
• thieno[2,3-d]pyrimidin -4-ol
• 1H,4H-thieno[2,3-d]pyrimidin-4-one
• JEDVKUHCDPPWNR-UHFFFAOYSA-N
• 3,4-Dihydro-4-oxothieno[2,3-d]pyrimidine, AldrichCPR
• BCP26642
• F0239-0160
• CS-W008324
• HMS1726E16
• 3,4-Dihydrothieno[ 2,3-d] pyrimidin-4-one
• 4N-821
• SCHEMBL652836
• T3792
• J-524931
• AKOS028109248
• SY007979
• A15225
• AKOS015856488
• 3H-thieno[2,3-d]pyrimid-4-one
• AKOS000281444
• 14080-50-3
• 3,4-dihydrothieno[2,3-d]pyrimidin4-one
• CHEMBL2432028
• 3,4-Dihydrothieno [2,3-d] pyrimidin-4-one
• AC-25253
• MFCD00706456
• AM20080307
• DTXSID00384579
• FT-0670168
• BDBM50465215
• Z56761824
• EN300-04735
• PB40550
• DB-026908
• 1h-thieno[2,3-d]pyrimidin-4-one
• STL306450

• MDL： MFCD09787503
• Inchi： 1S/C6H4N2OS/c9-5-4-1-2-10-6(4)8-3-7-5/h1-3H,(H,7,8,9)
• InChI Key： JEDVKUHCDPPWNR-UHFFFAOYSA-N
• SMILES： S1C=CC2C(NC=NC1=2)=O

Computed Properties

• Exact Mass: 152.00400
• Monoisotopic Mass: 152.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7
• XLogP3: 0.7

Experimental Properties

• Color/Form: Brown solid
• Density: 1.63
• Melting Point: 245°C(dec.)(lit.)
• Boiling Point: 391.1°C at 760 mmHg
• Flash Point: 190.3℃
• Refractive Index: 1.801
• PSA: 73.99000
• LogP: 0.98460

1H,4H-thieno[2,3-d]pyrimidin-4-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines